Cas no 63323-91-1 (D-Xylulose 1-phosphate)

• Product Name: D-Xylulose 1-phosphate
• CAS No: 63323-91-1
• MF: C₅H₁₁O₈P
• MW: 230.109803438187
• MDL: MFCD30589130
• CID: 959742
• PubChem ID: 615
• Update Time: 2025-06-07

D-Xylulose 1-phosphate Chemical and Physical Properties

Names and Identifiers

• D-Xylulose 1-phosphate
• 1-O-Phosphonato-D-xylulose
• D-threo-2-pentulose, 1-(dihydrogen phosphate), ion(2-)
• LogP
• [(3R)-3,4,5-Trihydroxy-2-oxopentyl] dihydrogen phosphate
• SY286902
• SY286901
• SCHEMBL20608201
• L-Ribulose 1-Phosphate
• 63323-91-1
• SY286897
• SY286898

• MDL： MFCD30589130
• Inchi： 1S/C5H11O8P/c6-1-3(7)5(9)4(8)2-13-14(10,11)12/h3,5-7,9H,1-2H2,(H2,10,11,12)
• InChI Key： NBOCCPQHBPGYCX-UHFFFAOYSA-N
• SMILES： C(O)C(O)C(O)C(COP(O)(O)=O)=O

Computed Properties

• Exact Mass: 228.00347
• Monoisotopic Mass: 230.01915430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145Ų
• XLogP3: -4.396

Experimental Properties

• PSA: 150.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-Xylulose 1-phosphate

D-Xylulose 1-phosphate: A Key Intermediate in Metabolic Pathways and Recent Biotechnological Applications

D-Xylulose 1-phosphate (CAS no. 63323-91-1) is a crucial sugar phosphate that plays an essential role in various metabolic pathways, particularly in the pentose phosphate pathway (PPP) and the non-oxidative phase of this pathway. This compound is a derivative of ribose and xylulose, and its phosphorylated form is pivotal for the synthesis of nucleotides, amino acids, and other vital biomolecules. The increasing interest in D-Xylulose 1-phosphate stems from its significance in both fundamental biological research and emerging biotechnological applications, including metabolic engineering and synthetic biology.

The pentose phosphate pathway is a central metabolic route that generates NADPH (a key reducing agent) and ribose-5-phosphate (a precursor for nucleotide synthesis). In this context, D-Xylulose 1-phosphate serves as a critical intermediate, facilitating the conversion of ribose-5-phosphate to xylulose-5-phosphate via the enzyme transketolase. This step is reversible and allows for the flux of metabolites between the PPP and other metabolic networks, highlighting its versatility in cellular metabolism.

Recent advancements in biotechnology have underscored the importance of D-Xylulose 1-phosphate in engineering microbial strains for industrial applications. For instance, researchers have utilized genetic modifications to enhance the production of this compound in Escherichia coli and Saccharomyces cerevisiae, enabling efficient synthesis of valuable metabolites such as erythrose and xylitol. These studies have demonstrated that optimizing the expression of key enzymes like transketolase and ribose kinase can significantly boost D-Xylulose 1-phosphate levels, thereby improving downstream product yields.

The pharmaceutical industry has also shown considerable interest in D-Xylulose 1-phosphate due to its potential role in drug development. Its involvement in nucleotide biosynthesis makes it a candidate for applications in antiviral and anticancer therapies. Moreover, research has indicated that modulating the levels of this compound can influence cellular redox balance, which is critical for maintaining homeostasis during stress conditions. Such findings have opened new avenues for exploring D-Xylulose 1-phosphate-based therapeutic strategies.

In addition to its metabolic significance, D-Xylulose 1-phosphate has been studied for its potential applications in biofuel production. Microbial strains engineered to overproduce this compound can be utilized to generate renewable energy sources by converting sugars into bioethanol or other biofuels. This approach aligns with global efforts to develop sustainable alternatives to fossil fuels, emphasizing the ecological benefits of leveraging natural metabolic pathways.

The synthesis and characterization of D-Xylulose 1-phosphate have been further advanced by novel analytical techniques such as mass spectrometry and high-performance liquid chromatography (HPLC). These methods enable precise quantification and structural elucidation, facilitating more accurate studies on its biological functions. Additionally, computational modeling has been employed to predict enzyme-substrate interactions involving this compound, aiding in the rational design of metabolic pathways for enhanced productivity.

The future prospects of D-Xylulose 1-phosphate are promising, with ongoing research focusing on expanding its applications across multiple domains. As our understanding of cellular metabolism deepens, the role of this compound as a metabolic hub is likely to become even more apparent. Moreover, interdisciplinary collaborations between biochemists, biotechnologists, and pharmaceutical scientists will continue to drive innovation in utilizing D-Xylulose 1-phosphate for addressing global challenges in health care and sustainable energy.